Cas no 850589-52-5 (4-Carbamoyl-3-chlorophenylboronic Acid)

• Product Name: 4-Carbamoyl-3-chlorophenylboronic Acid
• CAS No: 850589-52-5
• MF: C₇H₇BClNO₃
• MW: 199.399380922318
• MDL: MFCD07363777
• CID: 719776
• PubChem ID: 44119639
• Update Time: 2024-12-09

4-Carbamoyl-3-chlorophenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (4-Carbamoyl-3-chlorophenyl)boronic acid
• 4-Carbamoyl-3-chlorobenzeneboronic acid
• (4-Aminocarbonyl-3-chlorophenyl)boronic acid
• 4-Carbamoyl-3-chlorophenylboronic acid
• Boronic acid,B-[4-(aminocarbonyl)-3-chlorophenyl]-
• 3-chloro-4-carbamoyl benzene boronic acid
• 3-Chloro-4-carboxamide-phenyl boronic acid
• 4-carbamoyl-3-chlorophenyboronic acid
• OR5761
• B-[4-(Aminocarbonyl)-3-chlorophenyl]boronic acid (ACI)
• Boronic acid, [4-(aminocarbonyl)-3-chlorophenyl]- (9CI)
• (4-(Aminocarbonyl)-3-chlorophenyl)boronic acid
• [3-Chloro-4-carbamoylphenyl]boronic acid
• Z1201623976
• SCHEMBL2930047
• CS-0176189
• (4-AMINOCARBONYL-3-CHLORO)BENZENEBORONIC ACID
• AKOS006222473
• MFCD07363777
• AB30748
• ZARZNNIZDSRQFA-UHFFFAOYSA-N
• 850589-52-5
• I12518
• (4-Carbamoyl-3-chlorophenyl)boronicacid
• DTXSID70657343
• EN300-7388203
• 4-AMINOCARBONYL-3-CHLOROPHENYLBORONIC ACID
• 4-(Aminocarbonyl)-3-chlorobenzeneboronic acid
• BS-24285
• 4-Carbamoyl-3-chlorophenylboronic Acid

• MDL： MFCD07363777
• Inchi： 1S/C7H7BClNO3/c9-6-3-4(8(12)13)1-2-5(6)7(10)11/h1-3,12-13H,(H2,10,11)
• InChI Key： ZARZNNIZDSRQFA-UHFFFAOYSA-N
• SMILES： O=C(C1C(Cl)=CC(B(O)O)=CC=1)N

Computed Properties

• Exact Mass: 199.02100
• Monoisotopic Mass: 199.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.5±0.1 g/cm3
• Melting Point: 152-158
• Boiling Point: 399.6±52.0 °C at 760 mmHg
• Flash Point: 195.5±30.7 °C
• Refractive Index: 1.602
• PSA: 83.55000
• LogP: -0.18100

4-Carbamoyl-3-chlorophenylboronic Acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Room temperature storage

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters